N-(2,6-difluorophenyl)-4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinoline-2(1H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-difluorophenyl)-4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinoline-2(1H)-carboxamide is a useful research compound. Its molecular formula is C20H18F2N4O and its molecular weight is 368.388. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The synthesis of complex organic compounds like N-(2,6-difluorophenyl)-4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinoline-2(1H)-carboxamide often involves multi-step reactions and the use of catalysts. For instance, Prabakaran et al. (2012) describe a high-yield synthesis of related pyrazole-carboxamides using TBTU-mediated reactions, highlighting efficient synthesis methods for such compounds (Prabakaran, Khan, & Jin, 2012).
Chemical Structure Exploration : Nagarajan and Shah (1992) studied the synthesis of pyrazolo[3,4-c]quinoline derivatives, showcasing the exploration of chemical structures similar to the compound (Nagarajan & Shah, 1992).
Biological and Pharmacological Potential
Drug Design and Molecular Interaction : Research into similar compounds, like the study by Shim et al. (2002) on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, provides insights into molecular interactions with biological receptors, which is crucial for drug development (Shim et al., 2002).
Antimicrobial Agents : Desai, Dodiya, & Shihora (2011) synthesized compounds with potential antimicrobial properties, suggesting that similar compounds could be investigated for their antibacterial and antifungal activities (Desai, Dodiya, & Shihora, 2011).
Analgesic Activity : The synthesis and evaluation of compounds for analgesic activity, as studied by Saad, Osman, & Moustafa (2011), provide a template for investigating the analgesic potential of similar chemical structures (Saad, Osman, & Moustafa, 2011).
Advanced Applications
Molecular Docking and Anticancer Activity : The study of pyrazole-based polyhydroquinoline derivatives for their antibacterial, antitubercular, and antimalarial activities, as well as in silico molecular docking studies, as conducted by Sapariya et al. (2017), indicates the potential for similar compounds in advanced pharmacological research (Sapariya et al., 2017).
Fungicidal Activity and SQR Inhibition : Xiong et al. (2017) designed pyrazole-carboxamide derivatives as succinate ubiquinone oxidoreductase inhibitors, showcasing their application in fungicidal activities, a potential area of exploration for similar compounds (Xiong et al., 2017).
properties
IUPAC Name |
N-(2,6-difluorophenyl)-4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinoline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18F2N4O/c1-25-10-14(9-23-25)16-12-26(11-13-5-2-3-6-15(13)16)20(27)24-19-17(21)7-4-8-18(19)22/h2-10,16H,11-12H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSLNQMJYBXFPHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)NC4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.